Cas no 7782-26-5 ((R)-(-)-2-Phenylpropionic acid)

• Product Name: (R)-(-)-2-Phenylpropionic acid
• CAS No: 7782-26-5
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00063140
• CID: 47813
• PubChem ID: 446626
• Update Time: 2025-04-18

(R)-(-)-2-Phenylpropionic acid Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-2-Phenylpropionic acid
• (2R)-2-phenylpropanoic acid
• (R)-(?)-2-Phenylpropionic acid
• (-)-hydratropic acid
• (R)-(-)-Hydratropic acid
• (R)-2-phenylpropanic acid
• (R)-2-phenylpropanoic acid
• (R)-2-phenylpropionic acid
• (R)-2-Phenyl-propionic acid
• (R)-hydratropic acid
• R-2-PHENYL-PROPRIONIC ACID
• R-hydratropic acid
• (R)-HTA
• (R)-(-)-2-Phenylpropionicacid
• r-(-)-2-phenylpropionic acid
• (-)-Hydratropasaeure
• Benzeneacetic acid, alpha-methyl-, (R)-
• (R)-alpha-methylbenzeneacetic acid
• 3YF5O2136L
• Hydratropic acid #
• Benzeneacetic a
• (R)-.ALPHA.-METHYLBENZENEACETIC ACID
• L-PPA
• UNII-3YF5O2136L
• DTXSID30228437
• NSC 245032
• Benzeneacetic acid, .alpha.-methyl-, (R)-
• (-)-(R)-2-PHENYLPROPIONIC ACID
• NSC-245032
• GRO
• AKOS005146367
• SCHEMBL66842
• AC-6586
• 7782-26-5
• HYDRATROPIC ACID, (R)-(-)-
• (R)-(-)-Hydratropic acid, (R)-HTA
• P1219
• (-)-2-phenylpropionic acid
• TS-01975
• Q22829771
• (-)-2-PHENYLPROPANOIC ACID
• AS-17271
• AM20060730
• J-502093
• (R)-.ALPHA.-METHYLPHENYLACETIC ACID
• AKOS015840429
• 2-PHENYLPROPIONIC ACID, (-)-
• MFCD00063140
• CS-W004097
• A9829
• EN300-126336
• (R)-(-)-2-Phenylpropionic acid, 97%
• CHEBI:43035
• DB-005015

• MDL： MFCD00063140
• Inchi： 1S/C9H10O2/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H,10,11)/t7-/m1/s1
• InChI Key： YPGCWEMNNLXISK-SSDOTTSWSA-N
• SMILES： OC([C@H](C)C1C=CC=CC=1)=O
• BRN： 2207688

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Colorless to Yellow Solid
• Density: 1.1 g/mL at 25 °C(lit.)
• Melting Point: 29-30 °C (lit.)
• Boiling Point: 115 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.523(lit.)
• PSA: 37.3
• LogP: 1.87470
• Specific Rotation: -75 º (c=3,CHCl3)
• Optical Activity: [α]20/D −72°, c = 1.6 in chloroform

(R)-(-)-2-Phenylpropionic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39